Ethyl 4-((3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl)amino)benzoate

• IUPAC Name: ethyl 4-[[3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino]benzoate
• InChI: InChI=1S/C26H30N4O3/c1-4-20-8-6-7-15-30(20)25(31)22-16-27-24-21(14-9-17(3)28-24)23(22)29-19-12-10-18(11-13-19)26(32)33-5-2/h9-14,16,20H,4-8,15H2,1-3H3,(H,27,28,29)
• InChI Key: SSSRTWZIJCRXJF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=C(C=C4)C(=O)OCC)C=CC(=N3)C
• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol

Description

Ethyl 4-((3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C26H30N4O3 and its molecular weight is 446.551. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Optical Nonlinear Properties

The synthesis of Schiff base compounds, similar in structure to the queried compound, has demonstrated significant applications in optical materials due to their nonlinear optical properties. For instance, Hasanain A. Abdullmajed et al. (2021) synthesized Schiff base compounds from ethyl-4-amino benzoate, exploring their potential as optical limiters based on their nonlinear refractive indexes and optical limiting properties. This research suggests potential applications in developing optical devices and materials with controlled light propagation characteristics (Hasanain A. Abdullmajed et al., 2021).

Molecular and Supramolecular Structures

Research on substituted 4-pyrazolylbenzoates, which share structural motifs with the queried compound, has led to insights into their hydrogen-bonded supramolecular structures. J. Portilla et al. (2007) investigated how these compounds form chain, sheet, and three-dimensional frameworks through hydrogen bonding, which could be beneficial in designing materials with specific molecular packing and properties (J. Portilla et al., 2007).

Chemical Reactions and Synthesis Routes

The formation of polyheterocyclic systems through reactions involving compounds containing a reactive methylene group, as studied by C. N. O'callaghan et al. (1996), highlights the synthetic versatility of compounds related to the queried chemical. These reactions offer pathways to synthesize derivatives with potential applications in pharmaceuticals and organic materials (C. N. O'callaghan et al., 1996).